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This guide provides troubleshooting advice and frequently asked questions for researchers,
scientists, and drug development professionals utilizing Euler's method for numerical solutions
of ordinary differential equations (ODES). It focuses on the critical process of refining the time
step to achieve more accurate results in your simulations.

Frequently Asked Questions (FAQSs)

Q1: My simulation results using Euler's method are inaccurate. What is the most likely cause?

Al: The most common cause of inaccuracy in Euler's method is a time step (often denoted as
h) that is too large. Euler's method approximates the solution by taking linear steps along the
tangent of the solution curve. If the step size is too large, these linear approximations can
significantly diverge from the true solution, especially for functions with high curvature.
Reducing the step size will generally lead to a more accurate approximation.[1]

Q2: How does reducing the time step improve the accuracy of Euler's method?

A2: Reducing the time step improves accuracy by making the linear approximations in each
step more closely follow the actual solution curve. With smaller steps, the method re-evaluates
the direction of the solution more frequently, leading to a smaller accumulated error over the
integration interval. The global error in Euler's method is directly proportional to the step size
(h); therefore, halving the step size will roughly halve the global error.[2][3]

Q3: Is there a downside to using a very small time step?
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A3: Yes, there are two main downsides. First, a smaller step size increases the computational
cost because more steps are required to cover the same time interval.[4] Second, extremely
small step sizes can lead to an accumulation of round-off errors due to the finite precision of
computer arithmetic, which can eventually degrade the accuracy of the solution.[3]

Q4: What are "local truncation error" and "global truncation error” in the context of Euler's
method?

A4: The local truncation error is the error introduced in a single step of the method. For Euler's
method, this error is proportional to the square of the step size (O(h?)). The global truncation
error is the total accumulated error over the entire interval of interest. For Euler's method, the
global truncation error is proportional to the step size (O(h)).[2]

Q5: When should | consider using a more advanced method instead of just refining the time
step in Euler's method?

A5: If you find that achieving the desired accuracy with Euler's method requires an impractically
small time step, leading to excessive computation time, you should consider a higher-order
method. Methods like the Improved Euler (also known as Heun's method) or the fourth-order
Runge-Kutta method provide higher accuracy for a given step size, although they involve more
calculations per step.[4]

Troubleshooting Guide: Improving Accuracy by
Refining Time Step

Issue: The numerical solution obtained from Euler's method deviates significantly from the

expected analytical solution or experimental data.

Solution: A systematic approach to refining the time step can help you determine an
appropriate step size for your desired level of accuracy. The following experimental protocol
outlines this process.

Experimental Protocol: Convergence Analysis through
Time Step Refinement
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Objective: To determine an appropriate time step h for Euler's method that yields a numerical
solution with an acceptable level of error.

Methodology:
o Define the Initial Value Problem (IVP):

o Clearly state the ordinary differential equation (dy/dt = f(t, y)).

o Specify the initial condition (y(to) = yo).

o Define the time interval over which the solution is to be approximated.
» Obtain a Reference Solution:

o If possible, find the exact analytical solution to the IVP.

o If an analytical solution is not available, use a highly accurate numerical method (e.g., a
high-order Runge-Kutta method with a very small step size) to generate a reference
solution.

« |terative Refinement of Time Step:

o

Start with a relatively large initial time step, ho.
o Apply Euler's method to solve the IVP with this step size.

o Calculate the error at a specific time point by comparing the numerical solution to the
reference solution. The error can be quantified as the absolute difference or the
percentage error.

o Systematically reduce the step size (e.g., by a factor of 2 in each iteration: ha, hz, hs, ...
where hk+1 = hk / 2).

o For each new step size, repeat the process of solving the IVP and calculating the error.

e Analyze Convergence:
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o Record the step size and the corresponding error in a table.

o Observe the trend in the error as the step size decreases. The error should decrease
proportionally with the step size.

o Select the step size that provides a balance between your desired accuracy and
acceptable computational time.

Data Presentation: Step Size vs. Error

The following table demonstrates the effect of reducing the step size on the accuracy of the
solution for the initial value problem: dy/dt =y, y(0) = 1, with the goal of approximating y(1) = e
= 2.71828.

Approximate Value

Step Size (h) Number of Steps Absolute Error
of y(1)

0.2 5 2.48832 0.22996

0.1 10 2.59374 0.12454

0.05 20 2.65330 0.06498

0.025 40 2.68506 0.03322

0.01 100 2.70481 0.01347

As the table illustrates, halving the step size approximately halves the absolute error, which is
consistent with the theoretical properties of Euler's method.

Visualization
Logical Workflow for Time Step Refinement

The following diagram illustrates the iterative process of refining the time step in Euler's method
to achieve a desired level of accuracy.
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Caption: Workflow for refining the time step in Euler's method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Euler's Method Time Step
Refinement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578479#refining-the-time-step-in-euler-s-method-
for-better-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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